Journal Name:Trends in Food Science & Technology
Journal ISSN:0924-2244
IF:16.002
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/601278/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:208
Publishing Cycle:Irregular
OA or Not:Not
A Review of the Latest Advances in Nanoparticle-Mediated Processes for Hexavalent Chromium Remediation from Water Bodies
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-05-31 , DOI: 10.2174/1872210516666220314153635
Hexavalent chromium (Cr(VI)) is a well-known carcinogen, and hence its removal from aqueous media is an important area of research in the field of environmental engineering. Adsorptive removal and catalytic reduction are the two most common techniques applied for this purpose. In this regard, nanoparticle-mediated technology has contributed significantly. In the current review article, a systematic investigation has been carried out to find the latest developments that took place in the domain of Cr(VI) removal by nanotechnology. The major portion deals with the advancement and application of the new-age materials, such as carbon nanotubes (CNTs), g-C3N4, MXenes, zero-valent iron (ZVI), and their composites, for the Cr(VI) remediation purpose. Various interesting mechanisms, as proposed by different research groups, have been covered. Applications of the nanocomposites in the real wastewater scenario have also been highlighted. Different characterization techniques often conducted in order to get insight into Cr(VI) removal process have been mentioned. Some patents related to this field have been discussed. Lastly, the future scope of the nanomaterials, current challenges, feasibility of using these nanomaterials in large-scale treatment plants, etc., have been addressed before concluding the article..
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Role of Apoptotic-targeted Phytoconstitutent-loaded Antipsoriatic
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2023-02-02 , DOI: 10.2174/1872210517666230201103935
: Psoriasis is an inflammatory and proliferative autoimmune dermatological disorder. It is a skin ailment that is defined by particular, drab-red or peach-pink stiff areas with silvery scales patches. Other typical characteristics include the proliferation of epidermal layer, aberrant keratinization, hyperkeratosis, increased micro capillary vascularization, and infiltration of inflammatory mediator loaded cells. Conventional pharmacotherapies currently available can only provide minor advantages. Nanomedicines based on nanotechnology can potentially improve the efficacy and safety of psoriasis medications. Apoptosis plays an important pathogenetic role in many chronic inflammatory diseases, including those of dermatological interest, in particular, regarding psoriasis. In this regard, treatments with antioxidant properties could be appropriate therapeutic options. We reviewed the available studies on the efficacy of antiapoptotic therapies in psoriasis. We'll look at phytochemicals in this review, which are natural components found in plants with antiapoptotic activity that are frequently used to treat psoriasis. For improved topical treatment, we also take into consideration the advantages of loading phytoconstituents as medicines into lipid based nanocarriers. The utilization of herbal nanomedicines in psoriasis, as well as nano delivery carrier system for phytoconstituents with improved therapeutic profiles and decreased toxicity, are the subjects of this review. The study's purpose is to find more effective herbal nanomedicines for treating psoriasis. In the treatment of psoriasis, phytoconstituents that have shown antipsoriatic potential in recent years, as well as phytoconstituents loaded based nanomedicines, have a lot of promising roles to be explored. Furthermore, very few patents have been found in the field of nanotechnology utilizing lipid-based nanocarrier system for the treatment of psoriasis. Therefore, this review greatly compels the researcher to validate the process development of lipid-based drug delivery system for the patentability of the product. This should be in a view of shifting in the applicability of the drug delivery system for general public health as a potential treatment option in psoriasis.
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Effects of Coupled-/soluble-Copper, Generating from Copper-doped Titanium Dioxide Nanotubes on Cell Response
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-04-12 , DOI: 10.2174/1872210516666220114120412
Background: Endothelialization in vitro is a very common method for surface modification of cardiovascular materials. However, mature endothelial cells are not suitable because of the difficulty in obtaining and immunogenicity. Methods: In this patent work, we determined the appropriate amount of copper by constructing a copper- loaded titanium dioxide nanotube array that can catalyze the release of nitric oxide, compared the effects of coupled-/soluble-copper on stem cells, and then induced stem cells to differentiate into endothelial cells. Results: The results showed that it had a strong promotion effect on the differentiation of stem cells into endothelial cells, which might be used for endothelialization in vitro. Conclusion: SEM and EDS results prove that a high content of copper ions are indeed doped onto the surface of nanotubes with small amounts of Cu release. The release of NO confirms that the release of several samples within a period of time is within the physiological concentration.
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Investigation of Electromagnetic Wave Absorption Properties of Ni-Co and MWCNT Nanocomposites
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-11-22 , DOI: 10.2174/1872210517666221118110054
BACKGROUND: In recent years, severe electromagnetic interference among electronic devices has been caused by the unprecedented growth of communication systems. Therefore, microwave absorbing materials are required to relieve these problems by absorbing the unwanted microwave. In the design of microwave absorbers, magnetic nanomaterials have to be used as fine particles dispersed in an insulating matrix. Besides the intrinsic properties of these materials, the structure and morphology are also crucial to the microwave absorption performance of the composite. In this study, Ni-Co-MWCNT composites were synthesized, and the changes in electric permittivity, magnetic permeability, and reflectance loss of the samples were evaluated at frequencies of 2 to 18 GHz. METHODS: Nickel-Cobalt-Multi Wall Carbon Nanotubes (MWCNT) composites were successfully synthesized by the co-precipitation chemical method. The structural, morphological, and magnetic properties of the samples were characterized and investigated by X-ray diffractometer (XRD), Scanning Electron Microscopy (SEM), Transmission Electron Microscopy (TEM), Vibrating Sample Magnetometer (VSM), and Vector Network Analyzer (VNA). RESULTS: The results revealed that the Ni-Co-MWCNT composite has the highest electromagnetic wave absorption rate with a reflectance loss of -70.22 dB at a frequency of 10.12 GHz with a thickness of 1.8 mm. The adequate absorption bandwidth (RL <-10 dB) was 6.9 GHz at the high-frequency region, exhibiting excellent microwave absorbing properties as a good microwave absorber. CONCLUSION: Based on this study, it can be argued that the Ni-Co-MWCNT composite can be a good candidate for making light absorbers of radar waves at frequencies 2- 18 GHz.
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Preparation of Bismuth Tungstate/Preoxidized Acrylonitrile/Acrylic Acid Copolymer Composite Nanofiber Membrane and Its Photocatalytic Properties
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-07-18 , DOI: 10.2174/1872210516666220513094531
Background: In this patent article, a novel bismuth tungstate/preoxidized acrylonitrile/ acrylic acid (AN/AA) copolymer composite nanofiber membrane was prepared, which was used as the visible light catalyst. Methods: AN/AA copolymer was synthesized, which was electrospun with bismuth nitrate and sodium tungstate to prepare the composite nanofiber. Then the composite nanofiber was preoxidized to prepare the bismuth tungstate/preoxidized AN/AA composite nanofiber membrane containing adsorption moiety and photocatalytic active moiety. Results: The photocatalytic activity of bismuth tungstate/preoxidized AN/AA composite nanofiber membrane with different preoxidized temperature, heating rate, and holding time by catalytic degradation of methylene blue was investigated. The optimal preoxidized conditions were as follows: the preoxidized temperature was heated to 200 °C with the heating rate of 1°C/min and the holding time at this temperature was 12 h. The chemical structure and morphology of the composite nanofiber membrane were characterized by FTIR, XRD, and SEM. Conclusion: The bismuth tungstate/preoxidized AN/AA composite nanofiber membrane obtained good photocatalytic properties and reusability under visible light. The degradation rate of methylene blue by this visible light catalyst could reach 90.24% for 4.5 h, and the degradation rate remained 81.53% for 4.5 h after 5 reuses.
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Plga nanoparticles and transdermal delivery
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-01-27 , DOI: 10.2174/1872210516666220127125041
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Hybrid nanocarriers for neurological disorders: Diagnostic & therapeutic Approach
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2022-08-27 , DOI: 10.2174/1872210516666220825170125
Background: Around 1.5 billion people in the world were affected by complex neurological disorders and the figure is increasing alarmingly due to unsatisfactory clinical outcomes. To date, no conventional formulation is able to show a promising effect on the control or prevention of neurodegeneration. However, Nano delivery tools have shown better penetration and profound action on the targeted area of the brain. Methods: Although existing Nano therapeutic approaches are abundant but would not reach the clinic due to their improper bioavailability, BBB restricts its entry and causes improper biodistribution, so it’s a challenge to use certain bioactive as a potential therapy in neurodegenerative disorders. Hybrid nanocarriers are nano-vesicular transported systems, which could be utilized as carriers for the delivery of both hydrophilic and hydrophobic compounds. Available patents on nanodelivery for therapeutic approach will also include in this review. Results: Hybrid Nano delivery system may provide good stability to polar and nonpolar compounds and improve their stability. Conclusion: This manuscript updates the available findings on the Nano vesicular system to deliver drugs for neurodegenerative disorders.
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Preclinical Safety Assessment of Lepidium sativum L. Seed Extract and its Nanoparticles via Acute and Subacute Oral Administration
Trends in Food Science & Technology ( IF 16.002 ) Pub Date: 2023-04-19 , DOI: 10.2174/1872210517666230417103129
Background: Lepidium sativum (LS) seed extract has various pharmacological properties, such as antioxidant, hepatoprotective, and anticancer activities. However, the translation of L. sativum seed extract to the clinical phase is still tedious due to its bioavailability and stability issues. This problem can be solved by encapsulating it in a nanodelivery system to improve its therapeutic potency. Methods: In this study, we have determined and compared the in vivo toxicity of ethanolic extracts of L. sativum seeds (EELS) and solid lipid nanoparticles (SLNs). To conduct toxicity (acute and subacute toxicity) assessments, EELS and SLNs were orally administered to Swiss albino mice. Animal survival, body weight, the weight of vital organs in relation to body weight, haematological profile, biochemistry profile, and histopathological alterations were examined. objective: In this study, we determine and compare the in vivo toxicity of both ethanolic extract of L. sativum seed (EELS) and solid lipid nanoparticles (SLNs). Results: Animals administered with 2000 mg/kg and 5000 mg/kg in an acute toxicity study exhibited no toxicological symptoms regarding behaviour, gross pathology, and body weight. As per a study on acute toxicity, the LD50 (lethal dose) for SLNs and EELS was over 400 mg/kg and over 5000 mg/kg, respectively. When animals were given SLNs (50 and 100 mg/kg, orally) and EELS (250, 500, and 1000 mg/kg, orally) for 28 days, subacute toxicity study did not exhibit any clinical changes. There were no differences in weight gain, haematological parameters, or biochemical parameters compared to the control groups (p > 0.05). The organs of the treated animals showed no abnormalities in the histological analysis (liver, heart, kidney, and spleen). Conclusion: The result confirms ethanolic extracts of L. sativum seeds and their SLNs to not have harmful effects following acute and subacute administration to mice. For further studies, patents available on Lepidium may be referred for its preclinical and clinical applications.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 FOOD SCIENCE & TECHNOLOGY 食品科技1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.30 162 Science Citation Index Science Citation Index Expanded Not
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